5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide

• Molecular Formula: C16H14ClN5O3S2
• Molecular Weight: 423.9 g/mol
• IUPAC Name: 5-chloro-2-[(4-methylphenyl)methylsulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H14ClN5O3S2/c1-9-3-5-11(6-4-9)8-27(24,25)16-18-7-12(17)13(19-16)14(23)20-15-22-21-10(2)26-15/h3-7H,8H2,1-2H3,(H,20,22,23)
• InChI Key: JZLBGHHKZPKFMU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=NC=C(C(=N2)C(=O)NC3=NN=C(S3)C)Cl

Description

5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide is a chemical compound used in scientific research. It is a pyrimidine derivative with potential antineoplastic activity. The compound is synthesized using a specific method and has a unique mechanism of action.

Mechanism of Action

The mechanism of action of 5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in cell proliferation and inflammation. The compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cell proliferation and inflammation. The compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide in lab experiments is its potential antineoplastic activity. The compound has been shown to inhibit the growth of various cancer cells, making it a potential candidate for cancer treatment. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Another direction is to study its potential use in the treatment of Alzheimer's disease. Additionally, further studies could explore the compound's potential use in combination with other drugs for cancer treatment.

Synthesis Methods

The synthesis of 5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide involves the reaction of 5-chloro-2-hydroxypyrimidine-4-carboxylic acid with 4-methylbenzenesulfonyl chloride in the presence of a base. The resulting intermediate is then reacted with 5-methyl-1,3,4-thiadiazol-2-amine to yield the final product. The synthesis method is well-established and has been used in various studies.

Scientific Research Applications

5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide has shown potential in scientific research. It has been studied for its antineoplastic activity and has been found to inhibit the growth of various cancer cells. The compound has also been investigated for its anti-inflammatory properties and has been shown to reduce inflammation in animal models. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease.